7'-Amino-5,5-dimethylspiro[[1,3]dioxane-2,3'-indolin]-2'-one

• IUPAC Name: 7'-amino-5,5-dimethylspiro[1,3-dioxane-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C13H16N2O3/c1-12(2)6-17-13(18-7-12)8-4-3-5-9(14)10(8)15-11(13)16/h3-5H,6-7,14H2,1-2H3,(H,15,16)
• InChI Key: CAIXTUQZPIUDDB-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2(C3=C(C(=CC=C3)N)NC2=O)OC1)C
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

7’-Amino-5,5-dimethylspiro[[1,3]dioxane-2,3’-indolin]-2’-one is a chemical compound with the CAS Number: 2097800-23-0. It has a molecular weight of 248.28. The IUPAC name for this compound is 7-amino-5’,5’-dimethylspiro[indoline-3,2’-[1,3]dioxan]-2-one.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H16N2O3/c1-12(2)6-17-13(18-7-12)8-4-3-5-9(14)10(8)15-11(13)16/h3-5H,6-7,14H2,1-2H3,(H,15,16). This code provides a specific representation of the molecular structure of the compound.

Scientific Research Applications

Anticonvulsant Potential

A study by Rajopadhye and Popp (1988) explored the synthesis and anticonvulsant activity of spiro[1,3-dioxolane-2,3'-indolin]-2'-ones and their structural analogues. The compounds were tested for their ability to protect mice against electrically and chemically induced seizures, with some exhibiting significant anticonvulsant activity (Rajopadhye & Popp, 1988).

Colorimetric Detection of Heavy Metals

Pattaweepaiboon et al. (2020) synthesized a novel colorimetric probe based on spirooxazine class for the detection of Hg2+ and CH3Hg+. This probe showed superior selectivity and sensitivity for detecting these heavy metals, indicating the utility of spiro compounds in environmental monitoring (Pattaweepaiboon et al., 2020).

Anti-inflammatory Evaluation

Li et al. (2008) investigated N-[2-(5,5-dimethyl-1,3-dioxane-2-yl)ethyl]amino acids for their anti-inflammatory effects. Their study found that several of these compounds significantly inhibited the development of inflammation in mice, suggesting their potential as anti-inflammatory agents (Li et al., 2008).

Synthetic Applications

• Huang et al. (2019) developed a method for synthesizing 7'-arylidenespiro[indoline-3,1'-pyrrolizines] and 7'-arylidenespiro[indene-2,1'-pyrrolizines] via a three-component reaction. This work showcases the synthetic versatility of spiro compounds in creating complex molecular architectures (Huang et al., 2019).

Pharmacological Evaluation

• Shklyaruck (2015) developed an efficient procedure for synthesizing a building block for the synthesis of arenamides A and C, demonstrating the role of spiro compounds in the development of potential therapeutic agents (Shklyaruck, 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.